Cas no 63614-03-9 (Dimethyl 5-nitronaphthalene-1,4-dicarboxylate)
63614-03-9 structure
Product Name:Dimethyl 5-nitronaphthalene-1,4-dicarboxylate
CAS No:63614-03-9
MF:C14H11NO6
MW:289.240244150162
CID:2791224
PubChem ID:20285872
Update Time:2025-04-21
Dimethyl 5-nitronaphthalene-1,4-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 5-nitronaphthalene-1,4-dicarboxylate
- SCHEMBL11322471
- 63614-03-9
- DTXSID10604659
-
- Inchi: 1S/C14H11NO6/c1-20-13(16)9-6-7-10(14(17)21-2)12-8(9)4-3-5-11(12)15(18)19/h3-7H,1-2H3
- InChI Key: HWSJTTWHQTVLRS-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(C(=O)OC)=C2C=CC=C(C2=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 289.05863707Da
- Monoisotopic Mass: 289.05863707Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 98.4Ų
Dimethyl 5-nitronaphthalene-1,4-dicarboxylate Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
63614-03-9 (Dimethyl 5-nitronaphthalene-1,4-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk